Cas no 61772-95-0 (2H-Pyrrole, 2-ethyl-3,4-dihydro-5-pentyl-)

2H-Pyrrole, 2-ethyl-3,4-dihydro-5-pentyl- structure
61772-95-0 structure
Product Name:2H-Pyrrole, 2-ethyl-3,4-dihydro-5-pentyl-
CAS No:61772-95-0
MF:C11H21N
MW:167.29114317894
CID:466669
PubChem ID:12755798
Update Time:2025-04-19

2H-Pyrrole, 2-ethyl-3,4-dihydro-5-pentyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyrrole, 2-ethyl-3,4-dihydro-5-pentyl-
    • 2-ethyl-5-pentyl-3,4-dihydro-2H-pyrrole
    • 61772-95-0
    • DTXSID90509032
    • Inchi: 1S/C11H21N/c1-3-5-6-7-11-9-8-10(4-2)12-11/h10H,3-9H2,1-2H3
    • InChI Key: VXXHEVJFTBKPKV-UHFFFAOYSA-N
    • SMILES: N1=C(CCCCC)CCC1CC

Computed Properties

  • Exact Mass: 167.16753
  • Monoisotopic Mass: 167.167399674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 12.4Ų

Experimental Properties

  • PSA: 12.36
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